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Compound of Interest

Compound Name: Iridium--molybdenum (3/1)

Cat. No.: B15485411 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of Iridium-Molybdenum (3/1) alloy, designed for researchers, scientists, and drug development

professionals. The following procedures are based on the known hazards of the alloy's

constituent elements, iridium and molybdenum, and are intended to ensure a safe laboratory

environment.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical property data for iridium

and molybdenum. This information is essential for risk assessment and the implementation of

appropriate safety controls.
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Property Iridium Molybdenum Notes

CAS Number 7439-88-5 7439-98-7

Molecular Weight 192.22 g/mol 95.94 g/mol

Melting Point 2450°C[1] 2617°C

Boiling Point Not available 4612°C

OSHA/PEL (Total

Dust)
Not established 15 mg/m³[2][3]

OSHA Permissible

Exposure Limit (8-hr

TWA)

ACGIH/TLV Not established
No exposure limit

established

ACGIH Threshold

Limit Value

Flammability
Flammable solid in

powder form[4]

Flammable in powder

form[5]

Incompatible Materials

Strong oxidizing

agents, halogens,

tin/tin oxides, lead,

zinc

Strong oxidizing

agents, sulfuric acid,

phosphoric acid[2]

Hazardous

Decomposition
Iridium oxides

Molybdenum oxide

fume[2]

Experimental Protocols: Operational and Disposal
Plan
This section outlines the step-by-step procedures for the safe handling and disposal of Iridium-

Molybdenum (3/1) alloy.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the material's identity, hazards, and

date of receipt.
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Storage: Store the alloy in a cool, dry, and well-ventilated area.[2][5] Keep the container

tightly closed.[6] Store away from incompatible materials such as strong oxidizing agents,

acids, and halogens.[2][6][7]

Handling and Use
Engineering Controls:

Handle the alloy in a well-ventilated area.[7]

Use a fume hood or other local exhaust ventilation when there is a potential for generating

dust or fumes, such as during cutting, grinding, or heating.[2][3][5]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[2] In

case of potential eye contact, rinse cautiously with water for several minutes.[4]

Skin Protection: Wear impermeable gloves (e.g., nitrile rubber) and a lab coat or other

protective work clothing.[2][5]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

permissible limits, or if generating dust, use a NIOSH-approved respirator for dusts.[2][3]

[5]

Hygiene Practices:

Avoid creating dust.[2][3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2][5]

Do not eat, drink, or smoke in the work area.[2][5][6]

Remove contaminated clothing and wash it before reuse.[1]

Emergency Procedures
Spills:
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In case of a spill, evacuate the area and restrict access.[8]

Eliminate all ignition sources as the powdered form may be flammable.[4][8]

For powdered material, clean up using a method that avoids dust generation, such as a

HEPA-filtered vacuum or wet sweeping.[5][7] Do not use compressed air to clean up dust.

[2][5]

Collect the spilled material in a sealed, properly labeled container for disposal.[2][3][7]

Fire:

For fires involving the powdered form of the alloy, use a special powder for metal fires. Do

not use water.[5]

For fires involving the solid form, use an extinguishing agent suitable for the surrounding

fire.[5][8]

Firefighters should wear full protective clothing and a self-contained breathing apparatus.

[2][5]

First Aid:

Inhalation: Move the affected person to fresh air. If irritation or coughing persists, seek

medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[5][6] Seek medical attention if irritation persists.[5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[4]

[6]

Disposal Plan
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Waste Characterization: The Iridium-Molybdenum (3/1) alloy waste may be classified as

hazardous waste.

Containerization: Collect all waste material in a clearly labeled, sealed container.

Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.[5]

It may be necessary to have the material disposed of by a licensed chemical destruction

facility.[7] Do not allow the material to be released into the environment.[2][3]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of Iridium-

Molybdenum (3/1) alloy.
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Receiving & Storage

Handling & Use

Cleanup & Disposal Emergency Procedures

Receive Material

Inspect Container

Store in Cool, Dry, Ventilated Area

Prepare Work Area (Ventilation On)

Don Appropriate PPE

Handle Material in Fume Hood

Clean Work Area (Wet Method) Spill Fire First Aid

Segregate Waste

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of Iridium-Molybdenum alloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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